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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological and safety data for Cyclotridecane (CAS No. 295-02-3) is not

readily available in the public domain. This document employs a read-across approach, a

scientifically accepted method for assessing the safety of data-poor substances by using

information from structurally similar compounds.[1][2][3] The primary analogue used for this

assessment is Cyclododecane (CAS No. 294-62-2), a closely related cycloalkane with a 12-

carbon ring. All quantitative data and safety assessments presented herein are based on

studies conducted on Cyclododecane and should be interpreted with this consideration.

Introduction to Cyclotridecane and the Read-Across
Approach
Cyclotridecane is a cyclic hydrocarbon with the chemical formula C₁₃H₂₆.[4] Due to a lack of

comprehensive toxicological studies on Cyclotridecane, this guide utilizes a read-across

methodology to infer its potential hazards. This approach is founded on the principle that

substances with similar chemical structures are likely to exhibit comparable physicochemical

properties and toxicological profiles.[1][3] Cyclododecane, with its 12-carbon aliphatic ring,

represents a close structural analogue to Cyclotridecane, making it a suitable surrogate for

this toxicological assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13116453?utm_src=pdf-interest
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.canada.ca/content/dam/hc-sc/documents/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment/fact-sheet-analogues-read-across.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12301701/
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/s436402
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.canada.ca/content/dam/hc-sc/documents/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment/fact-sheet-analogues-read-across.pdf
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13116453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Toxicological Data (Read-Across from
Cyclododecane)
The following tables summarize the available quantitative toxicological data for Cyclododecane,

which is used to estimate the safety profile of Cyclotridecane.

Table 1: Acute Toxicity of Cyclododecane

Test Type
Route of
Exposure

Species Dose Result Reference

LD50 Oral Rat
>10,000

mg/kg

Not classified

as acutely

toxic

LD50
Subcutaneou

s
Mouse

>10,000

mg/kg

Not classified

as acutely

toxic

[4][5]

Acute Toxicity

Oral,

Inhalation,

Dermal

-
Up to the limit

of solubility

No effect

observed
[6]

Table 2: Irritation and Sensitization Potential of Cyclododecane

Endpoint
Test
Type/Observation

Result Reference

Skin Irritation
Based on available

test data

Slightly irritant to not

an irritant
[6]

Eye Irritation
Based on available

test data

Slightly irritant to not

an irritant
[6]

Skin Sensitization
Based on available

test data

Not expected to cause

allergic skin reactions
[6]

Table 3: Genotoxicity and Carcinogenicity of Cyclododecane
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Endpoint Test Type Result Reference

Genotoxicity/Mutageni

city

In vitro data, Ames

test

Not expected to cause

adverse genetic

effects

[6]

Carcinogenicity No data available Data not available [6][7]

Table 4: Repeated Dose Toxicity of Cyclododecane

Endpoint Observation Result Reference

Repeated Exposure

Toxicity

Based on available

test data

Not expected to cause

significant toxicity
[6]

Experimental Protocols
Detailed experimental protocols for the specific studies cited on Cyclododecane are not

available in the provided search results. However, a general workflow for toxicological

assessment is outlined below.
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General Toxicological Assessment Workflow

Test Substance Characterization

Acute Toxicity Studies
(e.g., LD50) Skin & Eye Irritation/Corrosion Studies

Skin Sensitization Assays

Genotoxicity/Mutagenicity Screening
(e.g., Ames Test)

Toxicological Risk Assessment

Repeated Dose Toxicity Studies
(Sub-acute/Sub-chronic)

If negative

Carcinogenicity & Reproductive
Toxicity Studies

Based on exposure scenarios

Click to download full resolution via product page

Caption: A generalized workflow for the toxicological assessment of a chemical substance.

Read-Across Justification and Workflow for
Cyclotridecane
The use of Cyclododecane data for assessing Cyclotridecane is justified by their close

structural analogy. Both are large, non-functionalized cycloalkanes, and it is anticipated that
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they will have similar absorption, distribution, metabolism, and excretion (ADME) profiles, as

well as similar toxicological properties.

Read-Across Logic for Cyclotridecane Safety Assessment

Target Substance Cyclotridecane (C13)
(Data-Poor)

{Justification|Structural Similarity
(Large Cycloalkanes)}

Analogue Substance Cyclododecane (C12)
(Data-Rich)

{Predicted Toxicological Profile
for Cyclotridecane|Low Acute Toxicity

Slight Skin/Eye Irritation Potential
Not a Sensitizer
Not Genotoxic}

Click to download full resolution via product page

Caption: Logical workflow for the read-across safety assessment of Cyclotridecane.

Summary and Conclusions
Based on a read-across analysis using data from its close structural analogue, Cyclododecane,

Cyclotridecane is predicted to have a low order of acute toxicity via oral and dermal routes of

exposure.[4][5] It may be a slight skin and eye irritant.[6] It is not expected to be a skin

sensitizer or to have genotoxic potential.[6]

There is currently no available data to assess the carcinogenicity or reproductive toxicity of

Cyclotridecane or Cyclododecane.[6][7] While Cyclododecane has shown a high potential for

bioaccumulation, the overall risk to human health under controlled industrial conditions is

considered low.[6]

Recommendations: While the read-across approach provides a valuable preliminary safety

assessment, it is not a substitute for direct testing. To definitively characterize the toxicological

profile of Cyclotridecane, further studies are recommended, particularly focusing on endpoints

where data is lacking, such as carcinogenicity and reproductive toxicity. Professionals in drug

development and research should handle Cyclotridecane with appropriate personal protective

equipment, assuming it may be a mild skin and eye irritant, until more specific data becomes

available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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